Oleamide
Oleamide
Oleamide is the amide derived from the fatty acid oleic acid. It is obtained by refinement of vegetable oil. Sometimes labeled as a fatty acid primary amide (FAPA), it is biosynthesized from N-oleoylglycine. Oleamide is a non-ionic surfactant and is white powder-like or flake-like at room temperature. It is nontoxic, insoluble in water and soluble in hot ethanol, ether other organic solvents. It has special internal and external lubrication effect and is relative stable to heat, oxygen, and ultraviolet. It has various kinds of properties including anti-adhesive, slipping, leveling, waterproof, moisture-proof, anti-settling, anti-fouling, anti-static electricity and dispersion. Its effects of anti-sticking, anti-static and dispersion are very strong with no hydroscopic property. Oleamide has been used as a supplement in glucose and galactose media to prevent the rescue of galactose-induced Leigh syndrome (LS). Oleamide has been considered as a potential treatment for mood and sleep disorders, as well as cannabinoid-regulated depression. It possess several properties, like cannabinoid-like activity. Oleamide can also disable the communication, facilitated by gap junction between rat glial cells.
Brand Name:
Vulcanchem
CAS No.:
301-02-0
VCID:
VC0013806
InChI:
InChI=1S/C18H35NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H2,19,20)/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)N
Molecular Formula:
C18H35NO
Molecular Weight:
281.5 g/mol
Oleamide
CAS No.: 301-02-0
Reference Standards
VCID: VC0013806
Molecular Formula: C18H35NO
Molecular Weight: 281.5 g/mol
| CAS No. | 301-02-0 |
|---|---|
| Product Name | Oleamide |
| Molecular Formula | C18H35NO |
| Molecular Weight | 281.5 g/mol |
| IUPAC Name | (Z)-octadec-9-enamide |
| Standard InChI | InChI=1S/C18H35NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H2,19,20)/b10-9- |
| Standard InChIKey | FATBGEAMYMYZAF-KTKRTIGZSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)N |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)N |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)N |
| Appearance | Assay:≥98%A crystalline solid |
| Boiling Point | 433.3±24.0 °C(Predicted) |
| Colorform | IVORY-COLORED POWDER |
| Density | 0.94 |
| Melting Point | 76 °C 102-104°C |
| Physical Description | DryPowder; DryPowder, PelletsLargeCrystals; OtherSolid; PelletsLargeCrystals Solid |
| Description | Oleamide is the amide derived from the fatty acid oleic acid. It is obtained by refinement of vegetable oil. Sometimes labeled as a fatty acid primary amide (FAPA), it is biosynthesized from N-oleoylglycine. Oleamide is a non-ionic surfactant and is white powder-like or flake-like at room temperature. It is nontoxic, insoluble in water and soluble in hot ethanol, ether other organic solvents. It has special internal and external lubrication effect and is relative stable to heat, oxygen, and ultraviolet. It has various kinds of properties including anti-adhesive, slipping, leveling, waterproof, moisture-proof, anti-settling, anti-fouling, anti-static electricity and dispersion. Its effects of anti-sticking, anti-static and dispersion are very strong with no hydroscopic property. Oleamide has been used as a supplement in glucose and galactose media to prevent the rescue of galactose-induced Leigh syndrome (LS). Oleamide has been considered as a potential treatment for mood and sleep disorders, as well as cannabinoid-regulated depression. It possess several properties, like cannabinoid-like activity. Oleamide can also disable the communication, facilitated by gap junction between rat glial cells. |
| Solubility | INSOL IN WATER; SOL IN ETHER, HOT ALCOHOL |
| Synonyms | 9,10-octadecenamide 9-octadecenamide cis-9,10-octadecenoamide oleamide oleic acid amide oleylamide oleylamide, (E)-isomer trans-9,10-octadecenoamide |
| Reference | 1. Lambert DM, Di Marzo V. The palmitoylethanolamide and oleamide enigmas : are these two fatty acid amides cannabimimetic? Curr Med Chem. 1999 Aug;6(8):757-73. PMID: 10469890. 2. Hiley CR, Hoi PM. Oleamide: a fatty acid amide signaling molecule in the cardiovascular system? Cardiovasc Drug Rev. 2007 Spring;25(1):46-60. doi: 10.1111/j.1527-3466.2007.00004.x. PMID: 17445087. 3. Mendelson WB, Basile AS. The hypnotic actions of the fatty acid amide, oleamide. Neuropsychopharmacology. 2001 Nov;25(5 Suppl):S36-9. doi: 10.1016/S0893-133X(01)00341-4. PMID: 11682271. |
| PubChem Compound | 5283387 |
| Last Modified | Nov 11 2021 |
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